![molecular formula C10H14N2O4S B6149533 methyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate CAS No. 1292744-97-8](/img/no-structure.png)
methyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate
Overview
Description
Methyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate (MSPC) is an important chemical compound used in a variety of scientific research applications. It is a white, crystalline solid, with a molecular weight of 273.3 g/mol and a melting point of approximately 140°C. MSPC is a derivative of carbamate, which is a functional group of compounds that contain a carbamate group, a carbon atom double-bonded to an oxygen atom and a nitrogen atom. MSPC has a variety of applications in the scientific research field, including synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Methyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate is used in a variety of scientific research applications. It is used in the synthesis of various organic compounds, such as peptides and polymers. It is also used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs and antibiotics. methyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate is also used as an intermediate in the synthesis of other compounds, such as polycyclic aromatic hydrocarbons.
Mechanism of Action
Methyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate acts as a nucleophile and reacts with electrophilic substrates to form a covalent bond. The reaction is catalyzed by a base, such as sodium hydroxide, and is reversible. The reaction is reversible because the product can be converted back to the starting material by the addition of an acid.
Biochemical and Physiological Effects
methyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins. Inhibition of cyclooxygenase has been linked to anti-inflammatory effects. methyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate has also been shown to have anti-tumor effects, as it has been shown to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
Methyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate has a number of advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and its reaction is reversible, making it easy to control the reaction. Additionally, methyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate has a low toxicity, making it safe to use in laboratory experiments. The main limitation of methyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate is its instability in the presence of light and air, which can lead to degradation of the compound.
Future Directions
Methyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate has a variety of potential future applications. It could be used in drug discovery, as it has been shown to have anti-inflammatory and anti-tumor effects. Additionally, it could be used in the synthesis of polymers and other organic compounds. It could also be used as a catalyst in the synthesis of other compounds. Finally, it could be used in the development of new pharmaceuticals, such as antibiotics and anti-inflammatory drugs.
Synthesis Methods
Methyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate is synthesized by the reaction of methyl amine and 4-sulfamoylphenylacetic acid. This reaction is carried out in an aqueous medium, using sodium hydroxide as a catalyst. The reaction is carried out at a temperature of 80°C for 4 hours. The product is then purified by recrystallization from methanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate involves the reaction of 4-aminobenzenesulfonamide with 2-bromoethyl methyl carbonate, followed by the addition of sodium hydroxide and heating to form the final product.", "Starting Materials": [ "4-aminobenzenesulfonamide", "2-bromoethyl methyl carbonate", "Sodium hydroxide" ], "Reaction": [ "Step 1: 4-aminobenzenesulfonamide is reacted with 2-bromoethyl methyl carbonate in the presence of a base such as potassium carbonate to form the intermediate N-[2-(4-sulfamoylphenyl)ethyl]carbamate.", "Step 2: The intermediate is then treated with sodium hydroxide and heated to form the final product, methyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate." ] } | |
CAS RN |
1292744-97-8 |
Product Name |
methyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate |
Molecular Formula |
C10H14N2O4S |
Molecular Weight |
258.3 |
Purity |
95 |
Origin of Product |
United States |
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